Cas no 1360932-30-4 (6-Amino-7-fluoro-1H-benzimidazole)

• Product Name: 6-Amino-7-fluoro-1H-benzimidazole
• CAS No: 1360932-30-4
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 4826014
• Update Time: 2025-10-30

6-Amino-7-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Amino-7-fluoro-1H-benzimidazole
• FC1=C(C=CC=2NC=NC=21)N

• Inchi： 1S/C7H6FN3/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-3H,9H2,(H,10,11)
• InChI Key： ZBANRSYNCMABPL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1N=CN2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 0.9
• Topological Polar Surface Area: 54.7

Additional information on 6-Amino-7-fluoro-1H-benzimidazole

Introduction to 6-Amino-7-fluoro-1H-benzimidazole (CAS No. 1360932-30-4)

6-Amino-7-fluoro-1H-benzimidazole, with the CAS number 1360932-30-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anticancer properties. The unique structural features of 6-Amino-7-fluoro-1H-benzimidazole make it a promising candidate for various therapeutic applications.

The chemical structure of 6-Amino-7-fluoro-1H-benzimidazole consists of a benzimidazole core with an amino group at the 6-position and a fluorine atom at the 7-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The amino group can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors. The fluorine atom, on the other hand, can influence the lipophilicity and metabolic stability of the compound, making it more suitable for in vivo applications.

Recent studies have highlighted the potential of 6-Amino-7-fluoro-1H-benzimidazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's mechanism of action involves disrupting fungal cell wall synthesis, thereby inhibiting fungal growth and proliferation.

In addition to its antifungal properties, 6-Amino-7-fluoro-1H-benzimidazole has also shown promise as an anticancer agent. A preclinical study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound selectively targets and inhibits the growth of human cancer cells, particularly those derived from breast and lung cancers. The mechanism underlying its anticancer activity is believed to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

The pharmacokinetic properties of 6-Amino-7-fluoro-1H-benzimidazole have been extensively studied to assess its suitability for clinical development. Results from animal models have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a potential drug candidate. Furthermore, preliminary toxicity studies have indicated that 6-Amino-7-fluoro-1H-benzimidazole is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route to produce 6-Amino-7-fluoro-1H-benzimidazole has been optimized to ensure high yields and purity. One common approach involves the condensation of 2-aminothiophenol with 2-fluorobenzaldehyde followed by cyclization under acidic conditions. This method has been validated through multiple laboratory-scale syntheses and is considered scalable for industrial production.

In conclusion, 6-Amino-7-fluoro-1H-benzimidazole (CAS No. 1360932-30-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its applications in treating fungal infections and cancer, with promising results from both preclinical and early clinical studies.